Cas no 1211486-58-6 (7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid)

7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid structure
1211486-58-6 structure
Product Name:7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
CAS No:1211486-58-6
MF:C7H7N5O2
MW:193.162780046463
MDL:MFCD15204063
CID:1004535
PubChem ID:51072257
Update Time:2025-09-21

7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
    • 7-Amino-2-methyl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylic acid
    • 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid(SALTDATA: FREE)
    • STL387027
    • 7-Amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylicacid
    • CS-0315245
    • MFCD15204063
    • 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
    • 7-AMINO-2-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID, 95%
    • AKOS006336776
    • 1211486-58-6
    • BBL035078
    • VS-12861
    • 7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
    • MDL: MFCD15204063
    • Inchi: 1S/C7H7N5O2/c1-3-10-7-9-2-4(6(13)14)5(8)12(7)11-3/h2H,8H2,1H3,(H,13,14)
    • InChI Key: VQVVMPKPOVCDJL-UHFFFAOYSA-N
    • SMILES: OC(C1C=NC2=NC(C)=NN2C=1N)=O

Computed Properties

  • Exact Mass: 193.05997448g/mol
  • Monoisotopic Mass: 193.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 106Ų

7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Pricemore >>

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